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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile of chemical reagents is paramount. This guide provides an
in-depth analysis of the Safety Data Sheet (SDS) for 3-(Bromomethyl)-3-fluorooxetane, a key
intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals.[1] The
inclusion of fluorinated oxetane moieties can enhance metabolic stability, membrane
permeability, and binding affinity in active molecules.[1]

Chemical Identification

Identifier Value

Product Name 3-(Bromomethyl)-3-fluorooxetane
CAS Number 865451-86-1[2]

Molecular Formula CaHeBrFO[3]

Molecular Weight 168.99 g/mol [3][4]

SMILES C1C(CO1)(CBr)F[4]

Synonyms 3-bromomethyl-3-fluorooxetane[2]

Hazard Identification and Classification

3-(Bromomethyl)-3-fluorooxetane is classified as a hazardous substance. The primary
hazards are outlined below.
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GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.[4]
Signal Word: Danger[4]
Pictograms:

Jalt text

First-Aid Measures

Detailed first-aid protocols are crucial for immediate and effective response to exposure.
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Exposure Route

First-Aid Protocol

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion ) .
unconscious person. Call a doctor or Poison
Control Center immediately.[2]
If fumes, aerosols, or combustion products are
_ inhaled, remove the person from the
Inhalation

contaminated area to fresh air. Other measures

are usually unnecessary.[5]

Skin Contact

If skin or hair contact occurs, flush skin and hair
with running water and soap if available. Seek

medical attention in the event of irritation.[5]

Eye Contact

If this product comes in contact with the eyes,
wash out immediately with fresh running water.
Ensure complete irrigation of the eye by keeping
eyelids apart and away from the eye and
moving the eyelids by occasionally lifting the
upper and lower lids. Seek medical attention
without delay; if pain persists or recurs, seek
medical attention. Removal of contact lenses
after an eye injury should only be undertaken by

skilled personnel.[5]

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
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Aspect Protocol

Handling should be done in a well-ventilated
place. Wear suitable protective clothing. Avoid

contact with skin and eyes. Avoid the formation

Handling .
of dust and aerosols. Use non-sparking tools.
Prevent fire caused by electrostatic discharge
steam.[2]
Store the container tightly closed in a dry, cool,
and well-ventilated place. Store apart from
Storage

incompatible materials. Recommended storage
temperature is 2-8°C.[2][4]

Physical and Chemical Properties

Property Value

Appearance No data available
Odor No data available
Boiling Point No data available
Melting Point No data available
Flash Point No data available
Density No data available
Solubility No data available

Note: Quantitative data for several physical and chemical properties are not readily available in
the searched public domain sources.

Exposure Controls and Personal Protection

To ensure the safety of personnel, appropriate exposure controls and personal protective
equipment (PPE) must be utilized.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://covethouse.eu/virtual-tours/london/?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6519959674%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Control Parameter Recommendation

Engineering Controls Use only outdoors or in a well-ventilated area.[5]

Wear safety glasses with side-shields, chemical

Eye/Face Protection )
goggles, or a face shield.[5]

Skin Protection Wear protective gloves and clothing.[5]

If ventilation is inadequate, use a suitable

Respiratory Protection )
respirator.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 3-(Bromomethyl)-3-
fluorooxetane are not publicly available in the searched SDS documents. The hazard
classifications are based on data from similar compounds or computational toxicology models.
For specific experimental designs, researchers should refer to standard OECD or EPA
guidelines for acute oral, dermal, and inhalation toxicity studies, as well as skin and eye
irritation tests.

Visualizations
Hazard Response Workflow

The following diagram illustrates a logical workflow for responding to a potential exposure to 3-
(Bromomethyl)-3-fluorooxetane.
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Caption: Hazard Response Workflow for 3-(Bromomethyl)-3-fluorooxetane Exposure.

Personal Protective Equipment (PPE) Logic

This diagram outlines the decision-making process for selecting appropriate PPE when
handling the compound.
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Task Assessment
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Caption: PPE Selection Logic for Handling 3-(Bromomethyl)-3-fluorooxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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